![molecular formula C17H13ClN4O2S2 B2524544 N-[5-(2-anilino-2-oxoethyl)sulfanyl-1,3,4-thiadiazol-2-yl]-3-chlorobenzamide CAS No. 392290-83-4](/img/structure/B2524544.png)
N-[5-(2-anilino-2-oxoethyl)sulfanyl-1,3,4-thiadiazol-2-yl]-3-chlorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-[5-(2-anilino-2-oxoethyl)sulfanyl-1,3,4-thiadiazol-2-yl]-3-chlorobenzamide, also known as ACT-335827, is a small molecule compound that has been studied for its potential therapeutic applications in various diseases.
Scientific Research Applications
Organic Synthesis and Chemical Properties
Preparative Studies and Synthesis Techniques : Research in the field of organic N-halogen compounds has explored the reactivity and synthesis of related chemical structures, including the use of N-chlorobenzamidine derivatives. For example, the reaction of N-chlorobenzamidine with dimethyl sulfide led to the formation of N-benzimidoylaminodimethylsulfonium chloride, showcasing the chemical versatility and reactivity of similar compounds. These studies provide a foundational understanding of the chemical properties and synthetic pathways that can be applied to the synthesis of N-[5-(2-anilino-2-oxoethyl)sulfanyl-1,3,4-thiadiazol-2-yl]-3-chlorobenzamide and related structures (Fuchigami & Odo, 1977).
Medicinal Chemistry Applications
Carbonic Anhydrase Inhibition : Compounds containing the 1,3,4-thiadiazole moiety have been studied for their potential as carbonic anhydrase inhibitors, indicating their relevance in developing novel therapeutic agents. The inhibition of tumor-associated isozyme IX by halogenated sulfonamides, including structures similar to the compound , has been investigated, suggesting their potential use in targeting tumor-associated enzymes and their applications as antitumor agents (Ilies et al., 2003).
Antidepressant and Anxiolytic Activity : Derivatives of 1,3,4-thiadiazole have been synthesized and evaluated for their central nervous system activity, with some compounds demonstrating significant antidepressant and anxiolytic properties. This research underscores the therapeutic potential of compounds with similar structural features in treating mental health disorders (Clerici et al., 2001).
Antitubercular Agents : The development of 1,3,4-thiadiazoles as selective antitubercular agents active against both replicating and nonreplicating strains of Mycobacterium tuberculosis highlights another significant area of application. These compounds have shown outstanding in vitro activity, indicating the potential for further research and development in tuberculosis treatment (Karabanovich et al., 2016).
properties
IUPAC Name |
N-[5-(2-anilino-2-oxoethyl)sulfanyl-1,3,4-thiadiazol-2-yl]-3-chlorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13ClN4O2S2/c18-12-6-4-5-11(9-12)15(24)20-16-21-22-17(26-16)25-10-14(23)19-13-7-2-1-3-8-13/h1-9H,10H2,(H,19,23)(H,20,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YQVXVQRWRSDZCM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC(=O)CSC2=NN=C(S2)NC(=O)C3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13ClN4O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.